1-(3-fluoro-2-methylphenyl)prop-2-en-1-one
Overview
Description
1-(3-fluoro-2-methylphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C10H9FO and its molecular weight is 164.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-fluoro-2-methylphenyl)prop-2-en-1-one involves the condensation of 3-fluoroacetophenone with acetone in the presence of a base to form 3-fluoro-2-methyl-1-phenylpropan-1-one, which is then dehydrated to form the final product.", "Starting Materials": [ "3-fluoroacetophenone", "acetone", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Mix 3-fluoroacetophenone and acetone in a 1:1 molar ratio in the presence of a base (e.g. sodium hydroxide).", "Step 2: Heat the mixture to reflux for several hours.", "Step 3: Allow the mixture to cool and then extract the product with a suitable solvent (e.g. diethyl ether).", "Step 4: Dry the organic layer over anhydrous magnesium sulfate and filter.", "Step 5: Concentrate the filtrate under reduced pressure to obtain 3-fluoro-2-methyl-1-phenylpropan-1-one as a yellow oil.", "Step 6: Dehydrate 3-fluoro-2-methyl-1-phenylpropan-1-one by heating it under reduced pressure with a suitable dehydrating agent (e.g. phosphorus pentoxide).", "Step 7: Purify the final product by distillation or recrystallization." ] } | |
CAS No. |
1935309-30-0 |
Molecular Formula |
C10H9FO |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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